Cas no 2105540-63-2 (3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine)

• Product Name: 3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine
• CAS No: 2105540-63-2
• MF: C₁₀H₁₈F₂N₂
• MW: 204.260129451752
• CID: 5296306
• Update Time: 2025-10-31

3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{5-azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine
• 5-Azaspiro[2.5]octane-5-propanamine, β,β-difluoro-
• 3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine

• Inchi： 1S/C10H18F2N2/c11-10(12,6-13)8-14-5-1-2-9(7-14)3-4-9/h1-8,13H2
• InChI Key： TZNQZRAZMFHINM-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CCCC2(C1)CC2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3

Additional information on 3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine

Introduction to 3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine (CAS No. 2105540-63-2)

3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2105540-63-2, represents a unique structural motif that has been explored for its potential biological activities and mechanistic insights. The presence of both azaspiro and difluoropropyl moieties in its molecular framework suggests a rich chemical diversity that could be leveraged for therapeutic applications.

The compound's structure, featuring a spirocyclic nitrogen-containing heterocycle connected to a difluorinated propanamine moiety, positions it as a candidate for further investigation in medicinal chemistry. Spiro compounds are known for their structural rigidity and unique electronic properties, which can influence their interactions with biological targets. In particular, the azaspiro scaffold has been associated with various pharmacological effects, including modulation of enzyme activity and receptor binding. The introduction of fluorine atoms into the molecular structure further enhances its potential as a pharmacophore, given the well-documented role of fluorine in improving metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The 3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine structure has been subjected to virtual screening against various protein targets, revealing promising interactions with enzymes involved in inflammatory pathways and signal transduction. These computational studies have provided valuable insights into the compound's potential as an anti-inflammatory agent or a modulator of neural activity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain enzyme targets, with potential effects on pain signaling and neuroinflammation. The difluoropropyl group appears to play a crucial role in stabilizing the binding interactions, while the spirocyclic nitrogen moiety contributes to the compound's overall bioactivity. These findings align with emerging research on spirocyclic compounds, which have shown promise in treating neurological disorders and chronic inflammatory conditions.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. The preparation of 3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine involves multi-step organic transformations, including spirocyclic ring formation and fluorination reactions. Recent improvements in synthetic methodologies have made it possible to achieve higher yields and purities, facilitating further structural optimization and biological evaluation.

The potential therapeutic applications of this compound are broad and warrant further exploration. Given its structural features, it could be developed into a novel therapeutic agent targeting conditions such as neuropathic pain, neurodegenerative diseases, or autoimmune disorders. Additionally, its unique chemical properties may make it useful as a tool compound for studying enzyme mechanisms and developing new drug discovery strategies.

As research continues to uncover the biological significance of fluorinated spiro compounds, 3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine is poised to play a pivotal role in advancing our understanding of these mechanisms. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

The future directions for this research include exploring derivatives of this compound that may enhance its potency or selectivity for specific biological targets. Additionally, investigating its interaction with cellular pathways using advanced imaging techniques could provide deeper insights into its mechanism of action. These studies will not only contribute to the development of new treatments but also expand our knowledge of how spirocyclic compounds interact with biological systems.

In conclusion, 3-{5-Azaspiro[2.5]octan-5-yl}-2,2-difluoropropan-1-amine (CAS No. 2105540-63-2) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Ongoing research efforts are expected to yield valuable insights into its therapeutic potential and contribute to the broader field of medicinal chemistry.